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Introduction

Protein kinases are a crucial class of enzymes that regulate a vast array of cellular processes
by catalyzing the phosphorylation of substrate proteins.[1][2] Their dysregulation is a hallmark
of numerous diseases, including cancer, making them prime targets for therapeutic
intervention.[2] The in vitro kinase assay is a fundamental tool for studying kinase activity,
identifying substrates, and screening for inhibitors.[3] This document provides a detailed
protocol for a non-radioactive, in vitro kinase assay using Biotin-Crosstide, a biotinylated
peptide substrate.

Crosstide is a synthetic peptide derived from glycogen synthase kinase-33 (GSK-3) and serves
as a substrate for several kinases, including Akt/PKB, MAPKAP kinase-1, and p70S6K.[4] The
biotin tag on Biotin-Crosstide allows for easy capture and detection of the peptide, facilitating
a variety of assay formats.[4] This protocol will focus on an Enzyme-Linked Immunosorbent
Assay (ELISA)-based method, which offers high sensitivity and a non-radioactive workflow.

Signaling Pathway Context: The PI3K/Akt Signaling
Pathway

Crosstide is a well-established substrate for Akt (Protein Kinase B), a key node in the PI3K/Akt
signaling pathway. This pathway is critical for regulating cell growth, proliferation, survival, and
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metabolism. A simplified diagram of this pathway is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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